2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide

• Molecular Formula: C26H26N4O2S
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 2-[[4-benzyl-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C26H26N4O2S/c1-19(21-11-7-4-8-12-21)27-24(31)18-33-26-29-28-25(22-13-15-23(32-2)16-14-22)30(26)17-20-9-5-3-6-10-20/h3-16,19H,17-18H2,1-2H3,(H,27,31)
• InChI Key: PWYMJONOAWKULR-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=C(C=C4)OC

Description

2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide is a chemical compound that has garnered attention in scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide is not fully understood. However, it is believed to work by inhibiting enzymes involved in inflammation and tumor growth. It may also work by modulating neurotransmitter levels in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-tumor effects. It has also been shown to have antimicrobial activity against certain bacteria and fungi. In addition, it has been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide in lab experiments include its potential therapeutic applications and its ability to inhibit enzymes involved in inflammation and tumor growth. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide. These include further studies on its potential therapeutic applications, its mechanism of action, and potential side effects. It may also be studied for its potential use in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide involves a multi-step process. The first step involves the reaction of 4-methoxybenzylamine with 4-benzyl-1,2,4-triazole-3-thiol to form 4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-thiol. The second step involves the reaction of the obtained product with 2-bromo-N-(1-phenylethyl)acetamide to form the final product.

Scientific Research Applications

2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide has shown potential therapeutic applications in scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.